4-Bromo-2-ethoxybenzoic acid
Overview
Description
4-Bromo-2-ethoxybenzoic acid is a chemical compound with the CAS number 89407-43-2 . It has a molecular weight of 245.07 . It is used in research and development and for the synthesis of other substances .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-ethoxybenzoic acid is represented by the InChI code1S/C9H9BrO3/c1-2-13-8-5-6 (10)3-4-7 (8)9 (11)12/h3-5H,2H2,1H3, (H,11,12) . This indicates that the compound consists of 9 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms .
Scientific Research Applications
- Biaryl Synthesis : 4-Bromo-2-ethoxybenzoic acid serves as a valuable building block in the synthesis of biaryl compounds. It can undergo palladium-catalyzed coupling reactions with various aryl boronic acids to form complex organic structures. These biaryl intermediates find applications in medicinal chemistry, where they may contribute to drug discovery and development .
- Herbicide Research : Researchers explore the herbicidal properties of 4-Bromo-2-ethoxybenzoic acid. Its structural features make it an interesting candidate for developing herbicides that selectively target specific plant species or inhibit specific enzymes involved in plant growth .
- Surface Coatings : Scientists investigate the use of 4-Bromo-2-ethoxybenzoic acid in surface modification and coatings. It can be incorporated into polymer matrices or applied as a surface treatment to enhance adhesion, corrosion resistance, or other material properties .
- HPLC (High-Performance Liquid Chromatography) : Researchers utilize 4-Bromo-2-ethoxybenzoic acid as a reference standard or internal standard in HPLC analysis. Its retention time and behavior in chromatographic separations provide valuable information for identifying and quantifying other compounds in complex mixtures .
- Metabolite Identification : In drug metabolism studies, scientists use 4-Bromo-2-ethoxybenzoic acid as a model compound to investigate metabolic pathways. Understanding how the body processes this compound helps predict the fate of similar drug candidates in vivo .
- Environmental Fate : Researchers study the environmental fate of 4-Bromo-2-ethoxybenzoic acid, including its degradation pathways, persistence, and potential impact on ecosystems. This information informs risk assessments and environmental monitoring .
Organic Synthesis and Medicinal Chemistry
Agrochemicals and Pesticides
Materials Science and Surface Modification
Analytical Chemistry and Chromatography
Pharmaceutical Research and Drug Metabolism Studies
Environmental Chemistry and Degradation Studies
properties
IUPAC Name |
4-bromo-2-ethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-2-13-8-5-6(10)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNVOYJBTTPWDLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90629865 |
Source
|
| Record name | 4-Bromo-2-ethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90629865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-ethoxybenzoic acid | |
CAS RN |
89407-43-2 |
Source
|
| Record name | 4-Bromo-2-ethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90629865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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